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Compound of Interest

Compound Name: 2,5-Hexadien-1-ol

Cat. No.: B14692151

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the molecular weight of 2,5-
Hexadien-1-ol, a significant chemical intermediate. The document details the calculation of its
molecular weight, summarizes its key physicochemical properties, outlines the experimental
basis for molecular weight determination, and presents a structural representation.

Core Molecular Data

2,5-Hexadien-1-ol is an unsaturated alcohol with the molecular formula CeH100.[1][2] Based
on this formula, its calculated molecular weight is a fundamental parameter for stoichiometric
calculations, analytical characterization, and formulation development.

Calculation of Molecular Weight

The molecular weight (MW) is derived by summing the atomic weights of its constituent atoms.
The calculation is based on the standard atomic weights provided by the International Union of
Pure and Applied Chemistry (IUPAC).

The formula for molecular weight calculation is: MW = (Number of C atoms x Atomic Weight of
C) + (Number of H atoms x Atomic Weight of H) + (Number of O atoms x Atomic Weight of O)

Using the conventional atomic weights:

e Carbon (C): 12.011 u
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« Hydrogen (H): 1.008 u[2]
« Oxygen (O): 15.999 u[3]

The calculation is as follows: MW = (6 x 12.011) + (10 x 1.008) + (1 x 15.999) MW = 72.066 +
10.080 + 15.999 MW = 98.145 g/mol

This calculated value is consistent with experimentally determined and computationally derived
values found in chemical databases, which typically range from 98.14 to 98.1448 g/mol .[1][4]

Data Presentation: Physicochemical Properties

For ease of reference and comparison, the key identifiers and properties of 2,5-Hexadien-1-ol
are summarized in the table below.

Property Value
Molecular Formula CeH100
Molecular Weight 98.145 g/mol (Calculated)

98.14 g/mol (Computed by PubChem)[4]

CAS Number 42185-95-5

IUPAC Name Hexa-2,5-dien-1-ol
Density 0.8756 g/cm?3 at 22 °C[1]
Boiling Point 71-72 °C at 14 Torr[1]
Polar Surface Area 20.23 A2

LogP (Octanol-Water) 1.11

Experimental Protocols: Molecular Weight
Determination

While the molecular weight can be accurately calculated from the molecular formula, its
experimental verification is crucial for structure confirmation and purity assessment. The
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primary technique for determining the molecular weight of an organic compound like 2,5-
Hexadien-1-ol is Mass Spectrometry (MS).

Methodology: Mass Spectrometry

Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ionized molecules.
By ionizing the sample and accelerating the resulting ions through a magnetic or electric field,
the spectrometer separates them based on their m/z.

Workflow:

 lonization: The 2,5-Hexadien-1-ol sample is introduced into the ion source. Techniques such
as Electron lonization (EI) or Electrospray lonization (ESI) are used to generate molecular
ions (M*) or protonated molecules ([M+H]*).

o Acceleration: The generated ions are accelerated by an electric field into the mass analyzer.

o Deflection/Analysis: In the analyzer (e.g., a quadrupole or time-of-flight tube), the ions are
separated based on their mass-to-charge ratio.

o Detection: A detector records the abundance of ions at each m/z value.

o Data Interpretation: The resulting mass spectrum will show a peak corresponding to the
molecular ion. The m/z value of this peak provides the molecular weight of the compound.
For 2,5-Hexadien-1-ol, a prominent peak would be expected at approximately m/z = 98.

The following diagram illustrates the logical workflow of this experimental protocol.
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Experimental Workflow: Mass Spectrometry
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Mass Spectrometry Workflow
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Visualization: Molecular Structure

To provide a clear representation of the atomic arrangement and bonding within 2,5-Hexadien-
1-ol, the following structural diagram is provided. It illustrates the connectivity of the six carbon
atoms, ten hydrogen atoms, and one oxygen atom.

Atomic Connectivity Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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